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Compound of Interest

Compound Name: Cinchonain la

Cat. No.: B1208537

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cinchonain la is a naturally occurring flavan-lignan, a type of flavonoid, found in several plant
species, notably in the roots of Smilax china L. and the bark of Trichilia catigua.[1] This
compound has garnered significant interest in the scientific community for its diverse and
potent biological activities. Pre-clinical studies have highlighted its potential as an anti-
inflammatory, neuroprotective (anti-Alzheimer's), and antitumor agent. This technical guide
provides a comprehensive overview of the chemical structure, properties, and biological
activities of Cinchonain la, with a focus on experimental methodologies and underlying
signaling pathways.

Chemical Structure and Physicochemical Properties

Cinchonain la possesses a complex polyphenolic structure, which is fundamental to its
biological activities. Its key identifiers and physicochemical properties are summarized in the
tables below.

Chemical Identifiers
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Identifier Value

(2R,3R,10R)-2,10-his(3,4-dihydroxyphenyl)-3,5-
IUPAC Name dihydroxy-3,4,9,10-tetrahydro-2H-pyrano|[2,3-

flchromen-8-one[2]

CAS Number 85081-24-9[2]

Molecular Formula C24H2009[2]

C1--INVALID-LINK--
SMILES 03)C4=CC(=C(C=C4)0)0)0)C5=CC(=C(C=C5)
0)0">C@HO[2]

InChlKey LKCOZWLUAKSRQM-UMAWSMADSA-N[3]

Physicochemical Properties

Property Value/Description
Molecular Weight 452.41 g/mol [3]
Appearance White powder

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone.

Recommended storage at < -15 °C in a dry
Storage )
environment.[4]

Note: Experimental values for melting point and pKa are not readily available in the reviewed
literature.

Spectroscopic Data

Detailed NMR and IR spectra for Cinchonain la are not widely published. However, mass
spectrometry data is available and provides insights into its fragmentation patterns.

e Mass Spectrometry (MS/MS): In negative ion mode, the deprotonated molecule [M-H]~ is
observed at m/z 451.[5]
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Biological Activities and Mechanisms of Action

Cinchonain la exhibits a range of pharmacological effects, with its anti-inflammatory, anti-
Alzheimer's, and antitumor activities being the most prominent.

Anti-inflammatory Activity

Cinchonain la has demonstrated significant anti-inflammatory properties. A flavonoid-enriched
extract from Smilax china L., containing Cinchonain la as a major component, was shown to
inhibit the production of pro-inflammatory mediators such as tumor necrosis factor-a (TNF-a),
interleukin-1f (IL-1B), interleukin-6 (IL-6), cyclooxygenase-2 (COX-2), and inducible nitric oxide
synthase (iNOS) in lipopolysaccharide (LPS)-stimulated macrophages.[1]

Proposed Signaling Pathway: The anti-inflammatory mechanism is believed to be mediated
through the inhibition of the Toll-like receptor 4 (TLR-4) signaling pathway. By suppressing TLR-
4 and its downstream adapter protein MyD88, the activation of key transcription factors, namely
nuclear factor-kappa B (NF-kB) and the p38 mitogen-activated protein kinase (MAPK), is
attenuated.[1] This leads to a downstream reduction in the expression of inflammatory genes.
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Proposed Anti-inflammatory Signaling Pathway of Cinchonain la
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Workflow for Assessing AP Aggregation Inhibition
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Proposed Anticancer (Apoptosis) Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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